Cas no 53731-28-5 (Pentalene, 2,2,5,5-tetrafluorooctahydro-3a,6a-dimethyl-)
53731-28-5 structure
Product Name:Pentalene, 2,2,5,5-tetrafluorooctahydro-3a,6a-dimethyl-
CAS No:53731-28-5
MF:C10H14F4
MW:210.211777210236
CID:356500
PubChem ID:21516817
Update Time:2025-04-19
Pentalene, 2,2,5,5-tetrafluorooctahydro-3a,6a-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentalene, 2,2,5,5-tetrafluorooctahydro-3a,6a-dimethyl-
- 2,2,5,5-tetrafluoro-3a,6a-dimethyl-1,3,4,6-tetrahydropentalene
- HOGJKVBIFTVPIN-UHFFFAOYSA-N
- 53731-28-5
- 2,2,5,5-Tetrafluoro-3a,6a-dimethyloctahydropentalene
- SCHEMBL11834137
- DTXSID20615458
-
- Inchi: 1S/C10H14F4/c1-7-3-9(11,12)5-8(7,2)6-10(13,14)4-7/h3-6H2,1-2H3
- InChI Key: HOGJKVBIFTVPIN-UHFFFAOYSA-N
- SMILES: FC1(CC2(C)CC(CC2(C)C1)(F)F)F
Computed Properties
- Exact Mass: 210.10322
- Monoisotopic Mass: 210.10316309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pentalene, 2,2,5,5-tetrafluorooctahydro-3a,6a-dimethyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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